Cas no 2166802-76-0 (tert-butyl N-1-(chlorosulfonyl)butan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(chlorosulfonyl)butan-2-yl-N-methylcarbamate
• CAS No: 2166802-76-0
• MF: C₁₀H₂₀ClNO₄S
• MW: 285.788101196289
• CID: 6432394
• PubChem ID: 165533422
• Update Time: 2025-10-24

tert-butyl N-1-(chlorosulfonyl)butan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(chlorosulfonyl)butan-2-yl-N-methylcarbamate
• 2166802-76-0
• tert-butyl N-[1-(chlorosulfonyl)butan-2-yl]-N-methylcarbamate
• EN300-1577762

• Inchi： 1S/C10H20ClNO4S/c1-6-8(7-17(11,14)15)12(5)9(13)16-10(2,3)4/h8H,6-7H2,1-5H3
• InChI Key： LGCWOAMQOAXFQV-UHFFFAOYSA-N
• SMILES： ClS(CC(CC)N(C)C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 285.0801570g/mol
• Monoisotopic Mass: 285.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl N-1-(chlorosulfonyl)butan-2-yl-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2166802-76-0 and Product Name: tert-butyl N-1-(chlorosulfonyl)butan-2-yl-N-methylcarbamate

The compound with the CAS number 2166802-76-0 and the product name tert-butyl N-1-(chlorosulfonyl)butan-2-yl-N-methylcarbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of a chlorosulfonyl group and a tert-butyl moiety in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative intermediates that can facilitate the synthesis of novel therapeutic agents. The compound in question, tert-butyl N-1-(chlorosulfonyl)butan-2-yl-N-methylcarbamate, has been identified as a promising intermediate in this context. Its molecular structure, which includes a carbamate linkage, suggests potential utility in the development of bioactive molecules targeting various biological pathways. The chlorosulfonyl group, in particular, is known for its reactivity and ability to participate in nucleophilic substitution reactions, making it an attractive feature for medicinal chemists.

One of the most compelling aspects of this compound is its potential role in the synthesis of small-molecule inhibitors. Small molecules have become increasingly important in drug discovery due to their ability to modulate biological processes at the molecular level. The structural motifs present in tert-butyl N-1-(chlorosulfonyl)butan-2-yl-N-methylcarbamate align well with those commonly found in pharmacologically active compounds. This alignment suggests that it could serve as a versatile building block for designing new drugs with enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of carbamate-based compounds in medicinal chemistry. Carbamates are known for their stability and their ability to form hydrogen bonds, which are crucial for binding to biological targets. The compound under discussion incorporates a methylcarbamate moiety, which is expected to contribute to its binding affinity and selectivity. This feature makes it particularly interesting for researchers working on developing targeted therapies.

The chlorosulfonyl group also plays a critical role in the reactivity of this compound. Chlorosulfonates are well-documented electrophiles that can undergo various transformations, including nucleophilic substitution and coupling reactions. These reactions are fundamental to many synthetic pathways used in drug development. By leveraging the reactivity of the chlorosulfonyl group, chemists can introduce diverse functional groups into their target molecules, thereby tailoring their properties for specific applications.

In addition to its synthetic utility, tert-butyl N-1-(chlorosulfonyl)butan-2-yl-N-methylcarbamate has shown promise in preliminary biological assays. These assays have indicated that the compound exhibits favorable pharmacokinetic properties, including good solubility and stability under physiological conditions. Such characteristics are essential for ensuring that a drug candidate can be effectively delivered to its target site within the body.

The tert-butyl group present in the compound's name is another noteworthy feature. Tert-butyl groups are often incorporated into molecules to enhance their lipophilicity or to prevent unwanted side reactions. In this case, the tert-butyl moiety may help stabilize the molecule during synthesis and improve its bioavailability upon administration. This dual functionality makes tert-butyl N-1-(chlorosulfonyl)butan-2-yl-N-methylcarbamate a particularly versatile intermediate.

Advances in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have demonstrated that it can interact with various biological targets through multiple binding modes. This flexibility is highly desirable for developing drugs that can engage with complex biological systems effectively. The ability of tert-butyl N-1-(chlorosulfonyl)butan-2-yl-N-methylcarbamate to adopt multiple conformations may enhance its therapeutic potential by allowing it to bind more tightly and selectively to its intended targets.

The synthesis of this compound represents another milestone in the field of organic chemistry. Modern synthetic methodologies have enabled chemists to construct complex molecules with high precision and efficiency. The synthesis of tert-butyl N-1-(chlorosulfonyl)butan-2-yl-N-methylcarbamate exemplifies these advancements by showcasing how functional groups can be strategically incorporated into molecular frameworks.

In conclusion, tert-butyl N-1-(chlorosulfonyl)butan-2-yl-N-methylcarbamate, with its CAS number 2166802-76-0, stands out as a significant compound with broad applications in pharmaceutical research and drug development. Its unique structural features, including the presence of a carbamate linkage and a chlorosulfonyl group, make it an invaluable intermediate for synthesizing bioactive molecules. The compound's favorable pharmacokinetic properties and potential for multiple binding modes further enhance its appeal as a candidate for future therapeutic agents.